![molecular formula C21H16N4O3 B3927818 N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide](/img/structure/B3927818.png)
N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide
Overview
Description
N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide, also known as BMN-673, is a chemical compound that has gained significant attention in the field of cancer research due to its potential as a targeted therapy for cancer treatment. BMN-673 belongs to the class of poly(ADP-ribose) polymerase (PARP) inhibitors, which are a type of enzyme inhibitor that has been shown to selectively target cancer cells.
Mechanism of Action
N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide works by inhibiting the activity of PARP enzymes, which are involved in the repair of DNA damage. Cancer cells with defects in DNA repair pathways are more reliant on PARP activity for survival, making them more susceptible to PARP inhibition. By inhibiting PARP activity, this compound can selectively target cancer cells while sparing healthy cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In preclinical studies, this compound has been shown to induce DNA damage and cell cycle arrest in cancer cells. Additionally, this compound has been shown to enhance the activity of other chemotherapeutic agents, making it a promising candidate for combination therapy.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide is its specificity for cancer cells, which can reduce the risk of side effects associated with traditional chemotherapy. Additionally, this compound has been shown to be effective in treating cancers that are resistant to other forms of chemotherapy. However, one limitation of this compound is its high cost, which can limit its accessibility for some patients.
Future Directions
There are many potential future directions for research on N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide. One area of focus is the development of combination therapies that can enhance the efficacy of this compound. Additionally, there is ongoing research on the use of PARP inhibitors in other types of cancer, such as prostate and lung cancer. Finally, there is interest in developing new PARP inhibitors with improved efficacy and lower toxicity.
Scientific Research Applications
N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide has been extensively studied for its potential use in cancer treatment. PARP inhibitors have been shown to be effective in treating cancers with defects in DNA repair pathways, such as those with BRCA mutations. This compound has been shown to be particularly effective in treating breast, ovarian, and pancreatic cancers.
properties
IUPAC Name |
N-[3-(1H-benzimidazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4O3/c1-13-16(8-5-11-19(13)25(27)28)21(26)22-15-7-4-6-14(12-15)20-23-17-9-2-3-10-18(17)24-20/h2-12H,1H3,(H,22,26)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBSPEFWDRGLQSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.